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Cat. No.: B15977218

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals correct for

autofluorescence when using Quasar 670 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Quasar 670 and why is it used?

Quasar 670 is a fluorescent dye that emits in the red region of the visible spectrum, with an

excitation maximum at approximately 644-647 nm and an emission maximum at around 666-

670 nm.[1][2][3][4][5] It is often used as a replacement for Cy5 dyes.[4][6][7] Its location in the

far-red spectrum makes it a good choice for minimizing interference from autofluorescence,

which is typically more prominent in the blue and green spectral regions.[8][9][10][11][12][13]

[14]

Q2: What is autofluorescence and what causes it?

Autofluorescence is the natural fluorescence emitted by biological structures within cells and

tissues that have not been stained with a specific fluorescent marker.[8][15][16] This intrinsic
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fluorescence can interfere with the detection of specific signals from fluorophores like Quasar
670, reducing the signal-to-noise ratio.[8][16]

Common endogenous molecules that contribute to autofluorescence include:

Metabolites: NADH and flavins.[8][12][16][17]

Structural Proteins: Collagen and elastin.[8][15][16][17]

Pigments: Lipofuscin and heme groups in red blood cells.[8][9][11][15]

Aromatic Amino Acids: Tryptophan, tyrosine, and phenylalanine.[8][16]

Sample preparation methods, particularly fixation with aldehydes like formaldehyde and

glutaraldehyde, can also induce autofluorescence by creating Schiff bases.[9][10][17][18]

Q3: How does autofluorescence affect my experiments with Quasar 670?

While Quasar 670's emission in the far-red spectrum helps to avoid the most intense regions of

autofluorescence (typically in the blue-green range), some endogenous molecules, like

lipofuscin, have broad emission spectra that can extend into the red and far-red channels.[8][9]

[15] This can lead to:

Reduced Signal-to-Noise Ratio: The background signal from autofluorescence can make it

difficult to distinguish the true signal from your Quasar 670-labeled target.[8]

False Positives: Strong autofluorescence can be mistaken for a specific signal.[19]

Masking of Low-Abundance Targets: The background fluorescence may obscure the signal

from weakly expressed proteins or targets.[9][11]

Troubleshooting Guides
Issue: High background fluorescence in the Quasar 670
channel.
This is a common issue that can often be attributed to autofluorescence. Follow these steps to

troubleshoot and mitigate the problem.
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Step 1: Identify the Source of Autofluorescence

The first step is to determine if the observed background is indeed autofluorescence.

Workflow for Identifying Autofluorescence:

Step 1: Initial Observation

Step 2: Control Experiments

Step 3: Analysis

High background in Quasar 670 channel

Prepare an unstained sample
(no primary or secondary antibodies)

Image the unstained sample using
the same settings as for Quasar 670

Is there significant fluorescence
in the unstained sample?

Yes: Autofluorescence is likely the issue.

Yes

No: The issue may be non-specific
antibody binding. Troubleshoot

staining protocol.

No

Click to download full resolution via product page
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Workflow to identify autofluorescence.

Step 2: Implement Correction Strategies

Once autofluorescence is confirmed, you can employ several strategies to reduce its impact.

These can be broadly categorized into sample preparation modifications, the use of quenching

agents, and data analysis techniques.

Comparison of Autofluorescence Correction Methods
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Method
Category

Specific
Technique

Principle of
Action

Advantages Disadvantages

Sample

Preparation

Change Fixation

Method

Aldehyde

fixatives can

induce

autofluorescence

. Using organic

solvents like ice-

cold methanol or

ethanol can

reduce this.[10]

[11][17]

Simple to

implement.

May not be

suitable for all

antigens or

experimental

protocols.

Perfusion with

PBS

Removes red

blood cells,

which contain

autofluorescent

heme groups,

before fixation.[9]

[11][18]

Effective for

reducing blood-

related

autofluorescence

.

Not always

possible, for

example, with

post-mortem

tissue.[9][11]

Chemical

Quenching
Sudan Black B

A lipophilic dye

that can quench

autofluorescence

from lipofuscin.

[9]

Effective for

reducing

lipofuscin-based

autofluorescence

.

Can introduce its

own

fluorescence in

the far-red

channel,

requiring careful

filter selection.[9]

Trypan Blue

Can be used to

quench

autofluorescence

in flow cytometry.

[20]

Can improve

signal-to-noise

for dim

populations.[20]

Has its own

fluorescence in

the far-red region

that needs to be

considered.[20]
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Sodium

Borohydride

Reduces Schiff

bases formed by

aldehyde

fixation.[9][10]

[17][18]

Can reduce

fixation-induced

autofluorescence

.

Effects can be

variable and it is

not always

recommended.

[9][18]

Spectral

Unmixing

Image/Flow

Cytometry

Analysis

Uses the distinct

emission spectra

of the

fluorophore and

autofluorescence

to

mathematically

separate the

signals.[13][14]

[21]

Can be very

effective at

removing

autofluorescence

signal post-

acquisition.

Requires

appropriate

controls (an

unstained

sample) and

specialized

software/instrum

entation (spectral

flow cytometer or

confocal

microscope with

spectral

detector).[13][14]

[22]

Experimental Protocols
Protocol 1: Staining with Sudan Black B to Quench
Lipofuscin Autofluorescence
This protocol is intended for immunofluorescence staining of tissue sections where lipofuscin-

based autofluorescence is suspected.

Materials:

Fixed and permeabilized tissue sections on slides

Primary antibody

Quasar 670-conjugated secondary antibody

Sudan Black B solution (0.1% in 70% ethanol)
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70% Ethanol

Phosphate-Buffered Saline (PBS)

Mounting medium

Procedure:

Perform your standard immunofluorescence staining protocol up to the final wash step after

secondary antibody incubation.

Incubate the slides in Sudan Black B solution for 5-10 minutes at room temperature in the

dark.

Destain by washing the slides three times for 5 minutes each in 70% ethanol.

Rinse the slides thoroughly with PBS.

Mount the coverslips using an appropriate mounting medium.

Image the slides, ensuring to use a narrow bandpass filter for the Quasar 670 channel to

minimize detection of any residual Sudan Black B fluorescence.

Protocol 2: Spectral Unmixing in Flow Cytometry
This protocol outlines the general steps for using spectral unmixing to correct for

autofluorescence in flow cytometry.

Workflow for Spectral Unmixing:
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Step 1: Prepare Controls

Step 2: Data Acquisition

Step 3: Spectral Unmixing

Unstained cells (for autofluorescence spectrum)

Run control samples on a
spectral flow cytometer

Cells stained only with Quasar 670
(for Quasar 670 spectrum)

Run your fully stained
experimental sample

Use the software to define the
spectral signature of autofluorescence

and Quasar 670 from the control samples

Apply the unmixing algorithm to your
experimental sample to separate the

Quasar 670 signal from the
autofluorescence signal

Click to download full resolution via product page

Spectral unmixing workflow.

Procedure:

Prepare Controls: Prepare a sample of unstained cells to measure the autofluorescence

spectrum and a sample stained only with your Quasar 670 conjugate to measure its specific
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emission spectrum.

Acquire Data: Run the control samples and your fully stained experimental samples on a

spectral flow cytometer.

Perform Unmixing: Use the analysis software to define the spectral signatures from your

control samples. The software will then use an algorithm to mathematically subtract the

autofluorescence signature from your experimental samples, resulting in a "cleaner" Quasar
670 signal.[13][14][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

